Cas no 57266-62-3 (Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate)

• Product Name: Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate
• CAS No: 57266-62-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1602807
• PubChem ID: 2724815
• Update Time: 2025-10-28

Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,6S)-6-aminocyclohex-3-ene-1-carboxylate
• ethyl 2-amino-4-cyclohexenecarboxylate
• ethyl cis-2-amino-1-cyclohex-4-enecarboxylate
• ethyl cis-2-amino-4-cyclohexenecarboxylate
• AC1MC5QB
• CTK5A6544
• ethyl (6S,1R)-6-aminocyclohex-3-enecarboxylate
• AG-G-01849
• AB49821
• cis-6-Amino-cyclohex-3-enecarboxylic acid ethyl ester
• ethyl cis-(2-aminocyclohex-4-ene)-1-carboxylate
• DB-264666
• rac-ethyl (1R,6S)-6-aminocyclohex-3-ene-1-carboxylate
• EN300-6746988
• 57266-62-3
• CS-0287428
• 749187-35-7
• AKOS006238543
• Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-4,7-8H,2,5-6,10H2,1H3/t7-,8+/m1/s1
• InChI Key： PTXUIEXYXGXMEU-SFYZADRCSA-N
• SMILES： O(CC)C([C@@H]1CC=CC[C@@H]1N)=O

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.54330

Additional information on Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate

Comprehensive Overview of Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate (CAS No. 57266-62-3)

Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate (CAS No. 57266-62-3) is a chiral cyclohexene derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its amino and ester functional groups, serves as a versatile intermediate in the production of bioactive molecules. Its stereochemistry, denoted by the (1r,6s) configuration, is critical for enantioselective reactions, making it a valuable building block for drug discovery and fine chemical manufacturing.

The growing demand for chiral intermediates in the pharmaceutical industry has heightened interest in compounds like Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate. Researchers and manufacturers frequently search for high-purity chiral compounds, stereoselective synthesis methods, and scalable production techniques, reflecting the compound's relevance in modern synthetic chemistry. Its cyclohexene backbone and ethyl ester moiety further enhance its utility in designing molecules with tailored physicochemical properties.

One of the key advantages of Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate is its role in asymmetric catalysis and peptide mimetics. The compound's amino group can participate in condensation reactions, enabling the construction of complex heterocycles. Recent studies highlight its potential in neuroactive compound synthesis, aligning with the rising focus on CNS drug development—a trending topic in medicinal chemistry. Additionally, its low molecular weight and moderate polarity make it suitable for high-throughput screening applications.

From a synthetic perspective, the preparation of Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate often involves enantioselective hydrogenation or enzymatic resolution. These methods are frequently searched in academic and industrial contexts, as they address the need for green chemistry and sustainable manufacturing. The compound's CAS No. 57266-62-3 is a unique identifier that ensures precise sourcing and regulatory compliance, a priority for laboratories adhering to Good Manufacturing Practices (GMP).

In the context of drug design, the cyclohexene ring in this compound offers conformational rigidity, which is advantageous for targeted molecular interactions. This feature resonates with current research trends exploring scaffold hopping and fragment-based drug discovery. Furthermore, the ethyl ester group provides a handle for further derivatization, such as hydrolysis to carboxylic acids or transesterification, expanding its utility in structure-activity relationship (SAR) studies.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate gain prominence due to their ability to generate enantiopure therapeutics. Searches for chiral auxiliaries and stereocontrolled synthesis underscore the compound's alignment with cutting-edge research. Its compatibility with microwave-assisted synthesis and flow chemistry further positions it as a future-proof intermediate for industrial-scale applications.

In summary, Ethyl (1r,6s)-6-aminocyclohex-3-ene-1-carboxylate (CAS No. 57266-62-3) exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its structural features and synthetic flexibility cater to evolving demands in drug development, catalysis, and material science, making it a compound of enduring scientific and commercial interest.